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Introduction

Pip5K1C-IN-2 is a potent and selective inhibitor of Phosphatidylinositol-4-Phosphate 5-Kinase
Type 1 Gamma (PIP5K1C), a key enzyme responsible for the synthesis of phosphatidylinositol
4,5-bisphosphate (PIP2). PIP2 is a crucial lipid second messenger involved in a multitude of
cellular processes, including signal transduction, vesicle trafficking, actin cytoskeleton
dynamics, cell adhesion, and maotility.[1][2][3] By inhibiting PIP5K1C, Pip5K1C-IN-2 allows for
the acute depletion of cellular PIP2 pools, making it a valuable tool for studying the dynamic
roles of PIP2 in living cells.

These application notes provide detailed protocols for utilizing Pip5K1C-IN-2 in live-cell
imaging experiments to investigate its impact on cellular signaling pathways that are dependent
on PIP2. The protocols focus on two primary downstream effects of PIP2 modulation: direct
visualization of PIP2 depletion using fluorescent biosensors and the measurement of
intracellular calcium mobilization, a consequence of PIP2 hydrolysis.

Product Information: Pip5K1C-IN-2 and its Analog
UNC3230

While specific quantitative data for Pip5K1C-IN-2 is emerging, extensive information is
available for its close structural and functional analog, UNC3230. This information can be used
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as a strong starting point for experimental design.

Property Pip5K1C-IN-2 UNC3230 (Analog)
Target PIP5K1C PIP5K1C, PIP4K2C
IC50 0.0059 uM (5.9 nM)[4] ~41 nM[5][6]
Soluble in DMSO (up to 100
N mM) and DMF (~30 mg/ml).
Solubility

Sparingly soluble in aqueous
solutions.[7][8][9]

Cell Permeability

Assumed to be cell-permeable

for live-cell applications.

Demonstrated to be active in
live cells.[5][10]

Working Concentration

100 nM significantly reduces
PIP2 levels in DRG neurons.
[51[10]

Note: The provided data for UNC3230 serves as a guideline. It is recommended to perform a

dose-response curve to determine the optimal concentration of Pip5K1C-IN-2 for your specific

cell type and experimental conditions.

Signaling Pathway: PIP5K1C and Downstream

Events

The following diagram illustrates the central role of PIP5K1C in the synthesis of PIP2 and its

subsequent involvement in key signaling cascades. Inhibition of PIP5K1C by Pip5K1C-IN-2 is

expected to disrupt these pathways.

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://www.medchemexpress.com/pip5k1c-in-2.html
https://www.medchemexpress.com/unc3230.html
https://www.selleckchem.com/products/unc-3230.html
https://www.medkoo.com/uploads/product/UNC3230/product_insert/ProductData-UNC3230.pdf
https://www.tocris.com/products/unc-3230_5271
https://cdn.caymanchem.com/cdn/insert/16401.pdf
https://www.medchemexpress.com/unc3230.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4074510/
https://www.medchemexpress.com/unc3230.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4074510/
https://www.benchchem.com/product/b15138266?utm_src=pdf-body
https://www.benchchem.com/product/b15138266?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15138266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

PIP5K1C_IN_2

Plasma Membrane Downstream Signaling

Ca?* Release
>
1P3 td (from ER)
__________ ATP - ADP
PIP4P PIP5K1C PIP2 ol N o
DAG >»| PKC Activation

>

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15138266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Cell Preparation

1. Culture cells on
imaging-compatible plates

!

2. Transfect with fluorescent
biosensor (e.g., GFP-PH-PLC31)
(Optional, for PIP2 imaging)

Inhibitor &\?ye Loading

3. Pre-incubate with
Pip5K1C-IN-2

!

4. Load with Ca2* indicator
(e.g., Fura-2 AM)
(Optional, for Ca2* imaging)

Live-Cell] Imaging
Y

5. Acquire baseline
fluorescence images

!

6. Stimulate cells to induce
PIP2 hydrolysis/Ca?* release
(e.g., with agonist)

!

7. Acquire time-lapse images

Data Analysis
Y

8. Quantify changes in
fluorescence intensity/ratio

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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